Cas no 89985-60-4 ((2R)-2-aminobut-3-en-1-ol)

• Product Name: (2R)-2-aminobut-3-en-1-ol
• CAS No: 89985-60-4
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD07784026
• CID: 584078
• PubChem ID: 5702635
• Update Time: 2024-10-26

(2R)-2-aminobut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 2-amino-, (R)-
• (2R)-2-Amino-3-buten-1-ol
• 89985-60-4
• (R)-2-Aminobut-3-en-1-ol
• (2R)-2-aminobut-3-en-1-ol
• CS-0091315
• (2R)-2-Amino-3-butene-1-ol
• AC-30956
• RKBAYXYCMQLBCZ-SCSAIBSYSA-N
• EN300-307659
• AKOS006346762

• MDL： MFCD07784026
• Inchi： 1S/C4H9NO/c1-2-4(5)3-6/h2,4,6H,1,3,5H2/t4-/m1/s1
• InChI Key： RKBAYXYCMQLBCZ-SCSAIBSYSA-N
• SMILES： OC[C@@H](C=C)N

Computed Properties

• Exact Mass: 87.068413911g/mol
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 0.19230